![molecular formula C11H8ClNOS B5595550 5-chloro-N-phenyl-2-thiophenecarboxamide](/img/structure/B5595550.png)
5-chloro-N-phenyl-2-thiophenecarboxamide
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Description
5-chloro-N-phenyl-2-thiophenecarboxamide is a useful research compound. Its molecular formula is C11H8ClNOS and its molecular weight is 237.71 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 237.0015127 g/mol and the complexity rating of the compound is 231. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Activity
Thiophene derivatives, such as those synthesized from 2-acetyl-3-oxo-N-phenylbutanethioamide, have been explored for their potential in cancer treatment. These compounds, through various synthetic routes, have shown good inhibitory activity against cell lines, indicating their potential as anticancer agents. The structural modifications in these thiophene-based compounds, including the introduction of thiazolidinone rings or thiosemicarbazide moieties, significantly influence their cytotoxicity, underscoring the importance of chemical structure in therapeutic efficacy (Atta & Abdel‐Latif, 2021).
Antimycobacterial Activity
Similarly, the antimycobacterial properties of thiophene derivatives have been investigated. The study on 5-chloro-N-phenylpyrazine-2-carboxamides, for instance, demonstrates significant in vitro activity against Mycobacterium tuberculosis, highlighting the potential of thiophene and its derivatives in treating tuberculosis. The study emphasizes the role of the phenyl moiety's substituents in maintaining antimicrobial activity, with specific derivatives showing low cytotoxicity and high efficacy against M. tuberculosis (Zítko et al., 2013).
Corrosion Inhibition
Another significant application is in the field of materials science, where thiophene derivatives have been used as corrosion inhibitors for carbon steel in acidic environments. These studies reveal that specific thiophene-based compounds can significantly enhance corrosion resistance, demonstrating the compound's versatility beyond pharmaceutical applications (Fouda et al., 2020).
Properties
IUPAC Name |
5-chloro-N-phenylthiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8ClNOS/c12-10-7-6-9(15-10)11(14)13-8-4-2-1-3-5-8/h1-7H,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWLLFOHTZBCYAA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)C2=CC=C(S2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8ClNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.